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Compound of Interest

Compound Name: Nitrilotripropionic acid

CAS No.: 817-11-8

Cat. No.: B1584854

Get Quote

Structural Dynamics, Synthesis, and Applications in
Coordination Chemistry
Executive Summary
Nitrilotripropionic acid (NTPA), also known as 3,3',3''-nitrilotripropionic acid, is a tripodal

tricarboxylic acid ligand structurally homologous to nitrilotriacetic acid (NTA). While NTA is

ubiquitous in industrial chelation, NTPA occupies a specialized niche in coordination chemistry

and materials science.

Its defining characteristic is the propionic acid arm length, which extends the chelate bite angle.

Upon metal coordination, NTPA forms six-membered rings, in contrast to the five-membered

rings formed by NTA. This structural elongation results in distinct thermodynamic stability

profiles and steric flexibility, making NTPA a critical precursor for flexible Metal-Organic

Frameworks (MOFs) and a tool for investigating the chelate effect in supramolecular

assemblies.
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This guide details the physicochemical profile, synthesis protocols, and application logic for

researchers utilizing NTPA in drug delivery vehicle synthesis and coordination polymer design.

Physicochemical Characterization
NTPA is a flexible,

-symmetric molecule. Its solubility profile is driven by the three carboxylic acid groups,
rendering it soluble in alkaline aqueous solutions but sparingly soluble in acidic media.

Table 1: Core Physicochemical Properties

Property Value / Description

Chemical Name 3,3',3''-Nitrilotripropionic acid

Molecular Formula

Molecular Weight 233.22 g/mol

Appearance White crystalline powder

pKa Values

,

,

(Ammonium proton)

Solubility
Soluble in water (pH > 7), DMSO; Insoluble in

non-polar solvents

Melting Point 178–182 °C (Decomposes)

Synthesis & Purification Protocol
The industrial and laboratory standard for NTPA synthesis relies on the double Michael addition

of ammonia to acrylonitrile, followed by acid or base hydrolysis. This route is preferred for its

atom economy and high yield.

3.1. Reaction Pathway Visualization
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Figure 1: Step-wise synthesis of NTPA via Michael addition and hydrolysis.

3.2. Detailed Experimental Methodology
Safety Note: Acrylonitrile is highly toxic, carcinogenic, and volatile. All operations must be

performed in a functioning fume hood.

Step 1: Michael Addition (Formation of Nitrile)

Setup: Equip a 3-neck round-bottom flask with a reflux condenser, dropping funnel, and

mechanical stirrer.

Reagents: Charge the flask with aqueous ammonia (28%, 1.0 eq).

Addition: Slowly add acrylonitrile (3.3 eq) dropwise. Maintain temperature below 30°C using

an ice bath, as the reaction is exothermic.

Reaction: Once addition is complete, heat the mixture to 40°C for 2 hours to drive the

reaction to the tertiary amine stage (Nitrilotripropionitrile).

Workup: Evaporate excess acrylonitrile under reduced pressure. The intermediate is often a

viscous oil or low-melting solid.

Step 2: Hydrolysis (Conversion to Acid)

Acid Hydrolysis: Add concentrated HCl (6 M, excess) to the nitrile intermediate.

Reflux: Reflux the mixture at 100–110°C for 6–8 hours. The nitrile groups convert to

carboxylic acids, precipitating ammonium chloride (
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) as a byproduct.

Isolation: Cool the solution to 4°C. NTPA may precipitate; if not, adjust pH to the isoelectric

point (~pH 2.5–3.0) using NaOH.

Purification: Recrystallize from water/ethanol (1:1). Filter and dry under vacuum at 50°C.

Validation Criteria:

1H NMR (

): Look for two distinct triplets corresponding to the

and

methylene protons of the propionic arms (

ppm and

ppm).

IR Spectroscopy: Disappearance of the sharp nitrile peak (~2250

) and appearance of broad Carbonyl/OH bands (1700–3000

).

Coordination Chemistry & Thermodynamics
For the application scientist, the choice between NTPA and NTA is a choice between stability

and geometry.

4.1. The Chelate Ring Effect
NTPA forms 6-membered chelate rings with metal ions, whereas NTA forms 5-membered rings.

Thermodynamics: 5-membered rings (NTA) are generally more stable for transition metals

due to favorable entropy and lower steric strain. Consequently, NTPA complexes typically

exhibit stability constants (

) that are orders of magnitude lower than their NTA counterparts.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Selectivity: The larger bite angle of NTPA can offer unique selectivity for larger cations (e.g.,

Lanthanides) where the coordination sphere requires less steric crowding.

4.2. Comparative Stability Diagram

NTA (Acetic Arms) NTPA (Propionic Arms)

Metal-NTA Complex
(5-Membered Rings)

High Stability (Log K > 10)
Rigid Geometry

Metal-NTPA Complex
(6-Membered Rings)

Lower Stability (Log K < 8)
Flexible Geometry

Experimental Decision Node

Need tight binding
(e.g., Water softening)

Need reversible binding
or MOF flexibility

Click to download full resolution via product page

Figure 2: Thermodynamic decision matrix for selecting between NTA and NTPA based on ring

size and stability requirements.

Applications in R&D
5.1. Flexible Linkers for MOFs (Drug Delivery)
In drug development, Metal-Organic Frameworks (MOFs) are explored as carriers.[1][2][3][4]

NTPA serves as a flexible tricarboxylate linker. Unlike rigid linkers (e.g., trimesic acid) that form

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1584854/docs?utm_src=pdf-body-img#technical-monograph-nitrilotripropionic-acid-ntpa
https://ouci.dntb.gov.ua/en/works/lDQpg6G9/
https://www.researchgate.net/publication/360351055_Drug_Delivery_Applications_of_Metal-Organic_Frameworks_MOFs
https://pdfs.semanticscholar.org/67fe/1b47752773c460587bb716dae2ff3bdd90c8.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9026733/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


fixed pores, NTPA's aliphatic arms allow the framework to "breathe" or adjust its pore size in

response to guest molecules (drugs).

Mechanism: The

carbons in the propionic chains introduce conformational freedom.

Use Case: Synthesizing "soft" porous crystals that release cargo upon pH changes (which

protonate the carboxylates and degrade the framework).

5.2. Surface Modification
NTPA is used to functionalize surfaces (e.g., silica, magnetic nanoparticles). The amine center

can be anchored, leaving the three carboxyl groups free to interact with biomolecules or

chelate metal ions for imaging contrast agents.

Safety & Handling (SDS Summary)
While less aggressive than low-MW amines, NTPA must be handled with standard laboratory

precautions.

GHS Classification:

Skin Irritation: Category 2 (Causes skin irritation).

Eye Irritation: Category 2A (Causes serious eye irritation).

STOT-SE: Category 3 (May cause respiratory irritation).

First Aid:

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.

Inhalation: Move to fresh air.

Storage: Store in a cool, dry place away from strong oxidizing agents. Hygroscopic

tendencies may require desiccant storage.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lisin, A. V., et al. (2021).[5] "New Synthesis of 3,3',3''-Nitrilotripropionic Acid." Russian

Journal of General Chemistry.

Martell, A. E., & Smith, R. M. (2004). NIST Standard Reference Database 46: Critically

Selected Stability Constants of Metal Complexes. NIST.[6]

Sigma-Aldrich. (2024). "Safety Data Sheet: 3,3',3''-Nitrilotripropionic acid."

Anderegg, G. (1982). "Critical Survey of Stability Constants of NTA Complexes." Pure and

Applied Chemistry. (Contextualizing the chelate effect difference between NTA and NTPA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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